Cas no 2229586-05-2 (2-chloro-6-(propan-2-ylsulfanyl)benzene-1-carbothioamide)

• Product Name: 2-chloro-6-(propan-2-ylsulfanyl)benzene-1-carbothioamide
• CAS No: 2229586-05-2
• MF: C₁₀H₁₂ClNS₂
• MW: 245.79197883606
• CID: 5982690
• PubChem ID: 165964610
• Update Time: 2025-10-05

2-chloro-6-(propan-2-ylsulfanyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(propan-2-ylsulfanyl)benzene-1-carbothioamide
• 2229586-05-2
• EN300-1991579

• Inchi： 1S/C10H12ClNS2/c1-6(2)14-8-5-3-4-7(11)9(8)10(12)13/h3-6H,1-2H3,(H2,12,13)
• InChI Key： BVHJDWOVGRRERZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(N)=S)SC(C)C

Computed Properties

• Exact Mass: 245.0099694g/mol
• Monoisotopic Mass: 245.0099694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.4Ų

Additional information on 2-chloro-6-(propan-2-ylsulfanyl)benzene-1-carbothioamide

Research Brief on 2-Chloro-6-(propan-2-ylsulfanyl)benzene-1-carbothioamide (CAS: 2229586-05-2)

2-Chloro-6-(propan-2-ylsulfanyl)benzene-1-carbothioamide (CAS: 2229586-05-2) is a sulfur-containing benzamide derivative that has recently garnered attention in chemical biology and medicinal chemistry research. This compound belongs to a class of small molecules with potential pharmacological activities, particularly in the modulation of enzyme function and protein-protein interactions. Recent studies have explored its synthesis, structural characterization, and preliminary biological evaluation, positioning it as a promising scaffold for drug discovery.

The synthesis of 2-chloro-6-(propan-2-ylsulfanyl)benzene-1-carbothioamide typically involves multi-step organic reactions, starting from commercially available precursors. Key steps include the introduction of the isopropylthio moiety at the 6-position of the benzene ring and subsequent conversion of the carboxylic acid or ester functionality to the carbothioamide group. Recent advances in synthetic methodologies have improved the yield and purity of this compound, enabling more extensive biological testing.

From a structural perspective, this molecule presents several interesting features that contribute to its potential bioactivity. The presence of both chloro and isopropylthio substituents on the aromatic ring creates a distinct electronic and steric environment, while the carbothioamide group serves as a potential hydrogen bond donor/acceptor. Computational studies have suggested that these structural elements may facilitate interactions with biological targets such as enzymes or receptors.

Preliminary biological screening has revealed promising activity for 2-chloro-6-(propan-2-ylsulfanyl)benzene-1-carbothioamide in various assay systems. Recent findings indicate moderate inhibitory effects against several kinase enzymes, suggesting potential applications in oncology research. Additionally, some studies have reported antimicrobial activity against Gram-positive bacterial strains, though the mechanism of action remains to be fully elucidated. These early results warrant further investigation into the compound's pharmacological properties.

The current research landscape for this compound includes structure-activity relationship (SAR) studies to optimize its biological profile. Modifications at various positions of the benzene ring are being explored to enhance potency and selectivity. Furthermore, researchers are investigating the compound's physicochemical properties, including solubility and metabolic stability, which are critical factors for drug development. Recent patent filings suggest growing commercial interest in this chemical scaffold.

Future research directions for 2-chloro-6-(propan-2-ylsulfanyl)benzene-1-carbothioamide include detailed mechanistic studies to identify its molecular targets, as well as in vivo evaluation of its pharmacological effects. The compound's potential as a lead structure for the development of novel therapeutic agents continues to drive investigation in both academic and industrial settings. As research progresses, this molecule may emerge as an important tool compound or even a clinical candidate in specific therapeutic areas.